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Introduction
Ether amines have emerged as a significant class of cationic collectors in the field of mineral

processing, demonstrating high efficiency and selectivity in various flotation applications.

Characterized by the presence of an ether linkage and an amine group, their unique chemical

structure (R-O-(CH₂)₃-NH₂) allows for effective interaction with mineral surfaces, rendering

them hydrophobic for attachment to air bubbles.[1][2] This document provides detailed

application notes and experimental protocols for the use of ether amines as flotation agents,

with a focus on their application in the beneficiation of iron ores, silicates, and phosphate ores.

Ether amines are noted for their higher solubility in pulp, strong collecting power, and frothing

capabilities compared to other cationic collectors like fatty amines.[1][2]

Data Presentation: Performance of Ether Amine
Collectors
The following tables summarize quantitative data on the performance of various ether amine

collectors in the flotation of different minerals.

Table 1: Reverse Flotation of Iron Ore (Silica Gangue)
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Ether
Amine
Collecto
r

Depress
ant

Collecto
r
Dosage

Pulp pH

Concent
rate
Grade
(% Fe)

Iron
Recover
y (%)

Silica in
Concent
rate (%)

Referen
ce

Flotigam

EDA B

Starch

(300 g/t)
40 g/t 10.5 65.6 84.2 4.1 [3]

Flotigam

EDA B

Starch

(300 g/t)
80 g/t 10.5 61.1 90.2 10.3 [3]

Flotigam

EDA
Starch 50 g/t 9.5 - 10.5 - ~89.0 ~1.6 [1]

Lilaflot

821M
Starch

15 g/t + 5

g/t

10.3 -

10.5
67.63 91.16 <1.3 [4][5]

Ether

Monoami

ne

Starch

(1000 g/t)
20 mg/L 9.0 >62.0 ~70.0 - [6]

Ether

Diamine

Starch

(1000 g/t)
30 mg/L 9.0 >62.0 ~65.0 - [6]

Table 2: Flotation of Silicate Minerals
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Mineral
Ether
Amine
Collector

Collector
Dosage
(mg/dm³)

Pulp pH
Mineral
Recovery
(%)

Reference

Quartz
Flotigam®

EDA
30 10 97.1 [2]

Biotite
Flotigam®

EDA
30 10 63.8 [2]

Phlogopite
Flotigam®

EDA
30 10 46.3 [2]

Phlogopite Ether Amine 100 10 >85.0 [2]

Quartz
Ether

Monoamine
10 mg/L 9 97.7 [6]

Quartz
Ether

Diamine
30 mg/L 9 95.9 [6]

Table 3: Reverse Flotation of Phosphate Ore (Silica Gangue)

Ore
Type

Ether
Amine
Collecto
r

Depress
ant

Collecto
r
Dosage
( kg/t )

Pulp pH
P₂O₅
Grade
(%)

P₂O₅
Recover
y (%)

Referen
ce

Sediment

ary

Cationic

Amine

(605G83)

STPP 1.0 7 31.5

92.1

(Quartz

Recovery

)

[7][8]

Sediment

ary

Cationic

Amine
STPP - Neutral - - [9]

Experimental Protocols
Protocol 1: Reverse Cationic Flotation of Iron Ore
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This protocol describes a typical laboratory procedure for the removal of silica gangue from iron

ore using an ether amine collector.

1. Ore Preparation:

Crush and grind the iron ore to a target particle size, typically with 80% passing 150

micrometers.

Prepare a representative sample of the ground ore (e.g., 1000 g).

2. Pulp Preparation:

Place the ground ore sample into a laboratory flotation cell (e.g., Denver-type).

Add tap water to achieve a pulp density of 40-50% solids by weight.[3][10]

Agitate the pulp at a constant speed (e.g., 1000 rpm) for approximately 3 minutes to ensure

proper dispersion.[3]

3. Depression of Iron Minerals:

Prepare a solution of a depressant, such as gelatinized corn starch.

Add the depressant solution to the pulp at a dosage of 300-1500 g/t of ore.[3][11]

Condition the pulp with the depressant for 5-6 minutes.[3][12]

4. pH Adjustment:

Measure the pH of the pulp.

Adjust the pH to the target range of 9.5-10.5 using a suitable regulator, such as NaOH

solution.[1][10]

5. Collector Conditioning:

Prepare a stock solution of the ether amine collector (e.g., 1% by weight in water).[10] Some

ether amines like Lilaflot 811M are dispersible rather than soluble and may require specific
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preparation methods.[13]

Add the collector solution to the pulp at the desired dosage (e.g., 30-80 g/t).[3]

Condition the pulp with the collector for 1-3 minutes.[3][5]

6. Flotation:

Introduce air into the flotation cell at a controlled flow rate.

Collect the froth, which is enriched with silica, for a predetermined time (e.g., 5 minutes) or

until the froth is no longer mineralized.[3][6]

The remaining pulp in the cell is the iron ore concentrate.

7. Product Handling and Analysis:

Filter, dry, and weigh both the froth product (tailings) and the concentrate.

Analyze the feed, concentrate, and tailings for their iron and silica content to determine the

grade and recovery.

Protocol 2: Flotation of Silicate Minerals
This protocol is a general procedure for the flotation of pure silicate minerals using an ether

amine collector, often performed in micro-flotation setups.

1. Mineral Preparation:

Obtain a high-purity sample of the silicate mineral (e.g., quartz, feldspar, mica).

Grind the mineral to the desired particle size fraction for flotation.

2. Pulp Preparation:

In a micro-flotation cell (e.g., Hallimond tube), add a small, weighed amount of the mineral

sample (e.g., 1-2 g).[14][15]

Add deionized water of a known volume.
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3. pH Adjustment and Reagent Conditioning:

Adjust the pH of the mineral suspension to the target value (e.g., pH 10) using HCl or NaOH.

[2]

Add the ether amine collector at the desired concentration (e.g., 5 to 140 mg/dm³).[2]

Condition the suspension for a set time (e.g., 3 minutes) with stirring.[2]

4. Flotation:

Introduce a stream of purified gas (e.g., nitrogen) at a constant flow rate through the bottom

of the cell.

Allow flotation to proceed for a fixed duration (e.g., 1-3 minutes).

The floated particles are collected in the upper part of the cell.

5. Analysis:

Separately collect, dry, and weigh the floated and non-floated fractions.

Calculate the mineral recovery as the weight percentage of the floated material relative to

the initial sample weight.

Visualizations
Experimental Workflow
Caption: General workflow for mineral flotation using an ether amine collector.

Collector Adsorption Mechanism
Caption: Adsorption of ether amine on a negatively charged quartz surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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